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These application notes provide a comprehensive guide to studying the kinetics of ikaite
(CaCO0s3-6H20) crystallization. Ikaite, a metastable hydrated form of calcium carbonate, is a
crucial precursor in the formation of calcite and its pseudomorphs, which have significant
implications in paleoclimatology and other geological and biological systems. Understanding its
crystallization kinetics is essential for controlling polymorphism in various applications,
including pharmaceuticals where the hydration state of a drug molecule can significantly impact
its solubility and bioavailability.

Introduction to Ikaite Crystallization Kinetics

Ikaite crystallization is a complex process influenced by factors such as temperature, pH,
supersaturation, and the presence of inhibitors like phosphate and magnesium.[1][2][3] It is a
transient phase that rapidly transforms into more stable anhydrous calcium carbonate
polymorphs, such as vaterite and calcite, at temperatures above 0-4 °C.[4][5] The study of its
formation and transformation kinetics provides valuable insights into biomineralization,
paleoclimate reconstruction, and industrial crystallization processes.

The crystallization pathway of ikaite can proceed directly from solution or via a precursor
amorphous calcium carbonate (ACC) phase.[2][6] The presence of certain ions can significantly
influence which polymorph crystallizes. For instance, phosphate and magnesium ions are
known to inhibit calcite formation, thereby favoring the crystallization of ikaite.[1][3]
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Key Experimental Protocols

Detailed methodologies for studying ikaite crystallization kinetics are presented below. These
protocols are synthesized from various research studies and provide a foundation for
reproducible experiments.

Protocol for Ikaite Seed Crystal Synthesis

This protocol describes the synthesis of ikaite seed crystals, which are essential for conducting
controlled growth kinetic studies. The method is adapted from established procedures and
utilizes a cryo-mixed-batch reactor.[4]

Materials:

e Calcium chloride dihydrate (CaClz-2H20)

e Potassium carbonate (K2CO3s)

e Potassium hydroxide (KOH)

o Potassium dihydrogen phosphate (KH2POa4) (optional, as inhibitor)
e Deionized water (18.2 MQ-cm)

o Ethanol, pre-chilled to -18 °C

o Cryo-mixed-batch reactor

e Peristaltic pump

« Filtration apparatus

Stirring plate

Procedure:

o Prepare the following solutions using deionized water:

o 0.1 M CacClz solution
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o 0.1 M K2CO:s solution

o 0.04 M KOH solution

e Cool the 0.04 M KOH solution (400 mL) to 1 °C in the cryo-mixed-batch reactor under
constant stirring.

e Using a two-channel peristaltic pump, add the 0.1 M CaClz (100 mL) and 0.1 M K2COs (100
mL) solutions dropwise to the cooled KOH solution at a flow rate of 0.8—1 mL/min.

« If studying the effect of inhibitors, a solution of Kz2HPOa4 can be added simultaneously to
achieve the desired phosphate concentration (e.g., 33—200 uM).[4]

 After the addition is complete, continue stirring the suspension at 1 °C for 24 hours to allow
for crystal aging.

« Filter the precipitate using a filtration apparatus.

o Wash the filtered ikaite crystals with ethanol pre-chilled to -18 °C to remove residual solutes
and prevent transformation.

o Store the synthesized ikaite seed crystals at -18 °C to maintain their stability.

Protocol for lIkaite Growth Kinetics Measurement

This protocol outlines the methodology for measuring the growth rate of ikaite using a cryo-
mixed-flow reactor (CMFR). This technique allows for the precise control of supersaturation
and the determination of growth kinetics under steady-state conditions.[7][8]

Materials:
e Synthesized ikaite seed crystals

¢ |nlet solutions with known concentrations of Ca2* and CO32~ to achieve desired
supersaturation (Q)

o Cryo-mixed-flow reactor with temperature and pH control
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Peristaltic pumps for inlet and outlet flows
Syringe filters (0.22 pum)

Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES) or Atomic Absorption
Spectroscopy (AAS) for Ca2* analysis

Autotitrator for alkalinity measurement

Procedure:

Prepare inlet solutions with varying saturation ratios (e.g., 1.5 < Qikaite < 2.9) with respect to
ikaite.[7][8]

Calibrate the CMFR to the desired experimental temperature (e.g., 1 °C).
Introduce a known mass of ikaite seed crystals into the reactor.

Pump the inlet solution into the reactor at a constant flow rate.
Continuously monitor the pH of the solution in the reactor.

Periodically sample the effluent solution from the reactor.

Immediately filter the collected effluent samples through a 0.22 pm syringe filter to remove
any suspended crystals.

Analyze the filtrate for Ca?* concentration using ICP-OES or AAS and for total alkalinity
using an autotitrator.

The growth rate (R) can be calculated based on the change in calcium concentration or
alkalinity between the inlet and outlet solutions, the flow rate, and the surface area of the
seed crystals.

Protocol for Monitoring lIkaite Transformation to Calcite

This protocol describes how to monitor the transformation of ikaite to more stable calcium

carbonate polymorphs like calcite, using in-situ Raman spectroscopy.[9]
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Materials:

e Synthesized ikaite crystals

e Raman spectrometer with a temperature-controlled stage

e Microscope slides

Procedure:

e Place a small number of freshly synthesized ikaite crystals on a microscope slide.
e Mount the slide on the temperature-controlled stage of the Raman spectrometer.
o Set the desired transformation temperature (e.g., 10 °C or 20 °C).[9]

e Acquire an initial Raman spectrum of the ikaite crystals to confirm their identity. Key Raman
bands for ikaite should be observed.

o Continuously acquire Raman spectra at regular time intervals to monitor the changes in the
mineralogical composition.

e The transformation to calcite is indicated by the appearance of its characteristic Raman
bands (e.g., at 1086 cm~1). The potential intermediate formation of vaterite can also be
detected by its unigue Raman signature.[9]

e The kinetics of the transformation can be determined by analyzing the change in the intensity
of the characteristic Raman bands of ikaite and calcite over time.

Quantitative Data Presentation

The following tables summarize key quantitative data on the kinetics of ikaite crystallization
from various studies.

Table 1: Ikaite Growth Kinetic Parameters
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Experimental
Parameter Value . Reference
Conditions

1 °C, in the presence

Rate Constant (k) 0.10 £ 0.03 pmol/m?/s [71[8]
of phosphate

1 °C, in the presence

Reaction Order (n) 0.8+0.3 [718]
of phosphate

-3.6 °C (Salinity =
Growth Rate Constant 66%o0) and -5.9 °C
~0.03 pmol/m3/s o ) [7]
(K) (Salinity = 102%o) in
seawater

Table 2: Factors Influencing lkaite Nucleation
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Factor Observation Conditions Reference

Nucleation
significantly promoted

Supersaturation (Q) at Qikaite < 15 in the T=0°C [3][10]
presence of quartz or

mica.

Interfacial Energy 15 + 3 mJ/m? At Qikaite > 8 [3][10]

Ikaite precipitation
observed at

Temperature & pH pH9.3-10.3 [10]
temperatures up to 35

°C.

Phosphate and Mg2*
o inhibit calcite ]
Inhibitors ] ) Various [1][3]
nucleation, favoring

ikaite formation.

Decreases with

increasing In the absence of
Persistence temperature (28 hat 0  inhibitors for [4]

°C to <4 min at 20 anhydrous CaCOs

°C).

Visualization of Processes

The following diagrams, generated using Graphviz (DOT language), illustrate the key workflows
and pathways in the study of ikaite crystallization.
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Caption: Workflow for the synthesis of ikaite seed crystals.
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Caption: Experimental workflow for measuring ikaite growth kinetics.
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Caption: Transformation pathway of ikaite to calcite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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